Milbemycin D

Specification

• Description: Milbemycins are a complex family of macrocyclic lactones containing a highly characteristic spiroketal group produced by Streptomyces hydroscopicus subsp. aureolarcrimosus. Milbemycin D is a minor member of a group of analogues containing a 25-isopropyl substituent. Milbemycin D is a highly selective and potent nematocide and insecticide. Like the closely related avermectin, milbemycins are thought to act on chloride-gated ion channels.; Milbemycins are a complex family of macrocyclic lactones containing a highly characteristic spiroketal group, produced by Streptomyces hydroscopicus subsp. aureolarcrimosus. Milbemycin D is a minor member of a group of analogues containing a 25-isopropyl substituent. Milbemycin D is a highly selective and potent nematocide and insecticide.
• CAS No.: 77855-81-3
• Molecular Formula: C33H48O7
• Molecular Weight: 556.7 g/mol
• IUPAC Name: (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• Standard InChI: InChI=1S/C33H48O7/c1-19(2)29-22(5)12-13-32(40-29)17-26-16-25(39-32)11-10-21(4)14-20(3)8-7-9-24-18-37-30-28(34)23(6)15-27(31(35)38-26)33(24,30)36/h7-10,15,19-20,22,25-30,34,36H,11-14,16-18H2,1-6H3/b8-7+,21-10+,24-9+/t20-,22-,25+,26-,27-,28+,29+,30+,32+,33+/m0/s1
• Standard InChI Key: BWCRYQGQPDBOAU-WZBVPYLGSA-N
• Isomeric SMILES: C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)\C)O[C@@H]1C(C)C
• SMILES: CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C(C)C
• Canonical SMILES: CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C(C)C
• Appearance: White solid